N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15ClN4O2S/c1-25-16-4-2-13(19)10-15(16)21-17(24)11-26-18-5-3-14(22-23-18)12-6-8-20-9-7-12/h2-10H,11H2,1H3,(H,21,24)
• InChI Key: YJBQMAXQLYUCSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C18H15ClN4O2S
• Molecular Weight: 386.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide, also known as CP-868596, is a small molecule inhibitor that has been extensively studied for its potential application in cancer therapy. The compound has been shown to have potent anti-tumor activity in preclinical models and has been the subject of numerous research studies.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound has been involved in studies focusing on the synthesis and structure of reaction products, demonstrating its utility in the creation of various nitrogen-containing binucleophilic agents. One study explored the reactions of a structurally related compound, 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone, with different nitrogen-containing binucleophilic agents, leading to the formation of various derivatives characterized by X-ray crystallography (Kosolapova et al., 2013).

Anticancer Properties

• Another study highlighted the synthesis of novel 2-chloro N-aryl substituted acetamide derivatives structurally related to the compound . These derivatives were screened for cytotoxicity against various human cancer cell lines, with some showing significant cytotoxic effects. This points to the potential utility of the compound and its derivatives in cancer research (Vinayak et al., 2014).

Insecticidal Activity

• Research has also been conducted on pyridine derivatives for their insecticidal properties. A related study synthesized and evaluated the insecticidal activity of various pyridine derivatives, including compounds structurally similar to N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide, against the cowpea aphid, Aphis craccivora Koch. This suggests potential applications of the compound or its derivatives in agricultural pest control (Bakhite et al., 2014).

Antiproliferative Activities and PI3K Inhibition

• Modifications of compounds structurally similar to the given compound have shown significant antiproliferative activities and PI3K inhibition. This suggests potential applications in the development of novel anticancer agents. For instance, a study replaced the acetamide group in a similar compound with an alkylurea moiety, resulting in derivatives with potent antiproliferative activities and reduced acute oral toxicity, indicating the compound's potential in cancer treatment (Wang et al., 2015).